Cas no 1994795-57-1 (Hexane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-)

• Product Name: Hexane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-
• CAS No: 1994795-57-1
• MF: C₈H₁₄BrF₃
• MW: 247.095972537994
• CID: 5284958
• Update Time: 2023-08-25

Hexane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1,1,1-trifluoro-3-methylhexane
• Hexane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-

• Inchi： 1S/C8H14BrF3/c1-3-4-7(2,6-9)5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： XIAJWHYVWVPMEV-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC(F)(F)F)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 4.5
• Topological Polar Surface Area: 0